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Compound of Interest

Compound Name: (2,6-Dibromopyridin-3-yl)methanol

Cat. No.: B151005

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical
properties of (2,6-Dibromopyridin-3-yl)methanol. This compound, a halogenated pyridine
derivative, serves as a valuable intermediate in organic synthesis, particularly in the
development of novel pharmaceutical and agrochemical agents.[1] Its structural features,
including the dibrominated pyridine ring and the hydroxymethyl group, offer versatile reaction
sites for constructing more complex molecules.[1]

Core Physical and Chemical Data

The fundamental physicochemical properties of (2,6-Dibromopyridin-3-yl)methanol are
summarized below. These data are essential for its proper handling, storage, and application in
experimental settings.
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Property Value Source
CAS Number 55483-88-0 [11[2][3][41[5]
Molecular Formula CeHsBr2NO [1112][31[4]
Molecular Weight 266.92 g/mol [1112][31[4][6]
Physical Form White to yellow solid or liquid [1112]

Purity Typically =98% [2]

Melting Point Data not available [1][6]

Boiling Point Data not available [11[3]
Density Data not available [1][6]
Storage Conditions 2-8°C, under inert atmosphere [2][3]

Synthesis and Logical Workflow

(2,6-Dibromopyridin-3-yl)methanol is a derivative of 2,6-dibromopyridine. While specific
reaction details for its synthesis are not readily available in the provided search results, a
logical synthetic approach would involve the functionalization of the 2,6-dibromopyridine core. A
plausible workflow for its preparation and characterization is outlined below. This process
highlights the transformation of a commercially available starting material into the target
compound, followed by standard analytical verification.
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Caption: Plausible synthetic workflow for (2,6-Dibromopyridin-3-yl)methanol.
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Experimental Protocols

Detailed experimental data for the physical properties of (2,6-Dibromopyridin-3-yl)methanol
are not widely published. However, the following sections describe the standard methodologies
that would be employed by researchers to determine these key characteristics.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound is a crucial indicator of its purity.[7][8]

o Sample Preparation: A small amount of the dried, powdered (2,6-Dibromopyridin-3-
yl)methanol is packed into a thin-walled capillary tube to a height of 2-3 mm.[9] The sample
is compacted by tapping the tube or dropping it through a longer glass tube.[9][10]

o Apparatus Setup: The capillary tube is placed in a heating block or oil bath of a melting point
apparatus, adjacent to a calibrated thermometer.[7][10]

e Measurement:
o An initial, rapid heating is performed to determine an approximate melting range.[7][8]

o Asecond, fresh sample is then heated slowly, at a rate of 1-2°C per minute, starting from a
temperature about 10-15°C below the approximate melting point.[7][9]

o The melting range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[7][9] A
sharp melting range (0.5-1.0°C) is indicative of a high-purity compound.[7][8]

Boiling Point Determination (Microscale/Thiele Tube
Method)

For determining the boiling point of a small quantity of a high-melting solid or liquid, the Thiele
tube method is often employed.[11][12]

o Sample Preparation: Approximately 0.5 mL of the molten compound is placed in a small test
tube (e.g., 10x75 mm). A capillary tube, sealed at one end, is inverted and placed into the
sample.[11]
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e Apparatus Setup: The small test tube is attached to a thermometer with a rubber band or
wire, ensuring the sample is level with the thermometer bulb. This assembly is then clamped
inside a Thiele tube containing a high-boiling mineral oil.[11]

¢ Measurement:

o The side arm of the Thiele tube is gently and continuously heated with a microburner.[11]
[12]

o Heating continues until a rapid and continuous stream of bubbles emerges from the
inverted capillary tube. This indicates the vapor pressure of the sample has exceeded the
external pressure.[11]

o The heat is removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid is
just drawn back into the capillary tube.[11][12] The barometric pressure should also be
recorded.

Solubility Profiling

A gualitative solubility analysis provides insight into the polarity and the presence of acidic or
basic functional groups within a molecule.[13][14][15]

o General Procedure: A small amount of the compound (approx. 10-25 mg) is added to a test
tube containing ~0.5-1 mL of the solvent.[14][16][17] The mixture is agitated vigorously. A
compound is deemed soluble if it forms a homogeneous solution.

e Solvent Sequence: A hierarchical testing approach is used:

o Water: Solubility in water suggests a small, polar molecule. The pH of the resulting
solution should be tested with litmus or pH paper. An acidic pH may indicate a carboxylic
acid or phenol, while a basic pH suggests an amine.[13][15]

o 5% NaOH (aq): If insoluble in water, solubility in a dilute base indicates the presence of an
acidic functional group (like a phenol, given the structure).[13][15]
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o 5% HCI (aq): If insoluble in water and base, solubility in a dilute acid points to a basic
functional group, such as the pyridine nitrogen.[13][14]

o Concentrated H2SOa: If insoluble in the above, solubility in cold, concentrated sulfuric acid
suggests the presence of a nitrogen or oxygen atom or a site of unsaturation.[15]

o Organic Solvents: Solubility in solvents like diethyl ether, ethanol, or dichloromethane
would also be assessed to understand its behavior in non-polar and polar aprotic/protic
environments.[18]

This guide provides the available core data and standard methodologies relevant to the
physical properties of (2,6-Dibromopyridin-3-yl)methanol, offering a foundational resource for
researchers in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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